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Compound of Interest

Compound Name: Digalloyl trioleate

CAS No.: 17048-39-4

Cat. No.: B580229

Get Quote

In the dynamic landscape of pharmaceutical research and development, the meticulous

handling of chemical compounds is paramount to ensuring both personnel safety and

experimental integrity. This guide provides an in-depth, procedural framework for the safe

handling of Digalloyl trioleate, focusing on the selection and use of appropriate Personal

Protective Equipment (PPE). While specific hazard data for Digalloyl trioleate is not

extensively documented, a conservative approach based on its chemical structure and general

principles of laboratory safety is essential.

Understanding the Compound: Digalloyl Trioleate
Digalloyl trioleate is a large ester molecule with the chemical formula C68H106O12 and a

molecular weight of approximately 1115.58 g/mol [1][2][3]. Its CAS number is 17048-39-4[1].

While it is utilized in the cosmetics industry as an antioxidant, comprehensive toxicological data

is not readily available[2]. Therefore, it is prudent to handle it with the care afforded to all novel

or poorly characterized chemical entities. Safety data for analogous large ester molecules,

such as Glyceryl trioleate, suggest a low hazard profile, with one Safety Data Sheet (SDS)

indicating it is "Not a hazardous substance or mixture according to the Globally Harmonised

System (GHS)"[4]. However, this does not eliminate the need for fundamental safety
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precautions, especially in a laboratory setting where exposure routes and quantities may differ

from consumer use.

Core Principles of Protection: A Risk-Based
Approach
The selection of PPE should always be dictated by a thorough risk assessment of the specific

procedures being undertaken. For Digalloyl trioleate, the primary risks to consider are:

Dermal Contact: Unintentional skin contact could lead to unknown local or systemic effects.

Eye Contact: Splashes or aerosols could cause irritation or injury to the eyes.

Inhalation: While the vapor pressure of a large molecule like Digalloyl trioleate is expected

to be low, the generation of dusts (if a solid) or aerosols during handling poses a potential

inhalation risk.

Ingestion: Accidental ingestion through poor laboratory hygiene.

Recommended Personal Protective Equipment
(PPE)
Based on a comprehensive analysis, the following PPE is recommended for the routine

handling of Digalloyl trioleate in a laboratory setting.
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PPE Component Specification Rationale

Hand Protection Nitrile gloves

Provides a sufficient barrier

against incidental splashes

and contact with esters.

Double-gloving is

recommended for extended

procedures or when handling

larger quantities[5].

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against splashes and

aerosols. Goggles provide a

more complete seal and are

recommended when there is a

higher risk of splashing[6][7].

Body Protection Laboratory coat

A standard cotton or

polyester/cotton blend lab coat

is sufficient to protect against

minor spills and contamination

of personal clothing.

Respiratory Protection

Generally not required for

small-scale handling in a well-

ventilated area.

Due to its high molecular

weight, Digalloyl trioleate is not

expected to be volatile.

However, if handling

procedures could generate

dust or aerosols (e.g.,

sonication, vigorous mixing), a

NIOSH-approved N95

respirator or higher should be

considered[5].

Foot Protection Closed-toe shoes

Standard laboratory practice to

protect against spills and

falling objects.
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Procedural Guidance: Donning, Doffing, and
Disposal
The efficacy of PPE is contingent upon its correct use. The following step-by-step protocols for

donning and doffing PPE are critical to minimize the risk of contamination.

Donning PPE Workflow

PPE Donning Sequence

1. Perform Hand Hygiene

2. Don Laboratory Coat

Clean hands prevent
contaminating PPE

3. Don Respirator (if required)

Ensure full coverage

4. Don Eye Protection

Ensure proper fit
and seal

5. Don Gloves (over cuffs)

Final barrier

Click to download full resolution via product page
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Caption: PPE Donning Sequence

Doffing PPE Workflow

PPE Doffing Sequence

1. Remove Gloves

2. Remove Eye Protection

Most contaminated item first

3. Remove Laboratory Coat

Avoid touching face

4. Remove Respirator (if used)

Roll away from body

5. Perform Hand Hygiene

Final step to remove
any residual contamination

Click to download full resolution via product page

Caption: PPE Doffing Sequence

Disposal Plan: A Commitment to Safety and
Environmental Responsibility
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Proper disposal of used PPE and any materials contaminated with Digalloyl trioleate is a

critical final step in the handling process.

Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated

disposable items should be placed in a designated chemical waste container.

Empty Containers: Empty containers of Digalloyl trioleate should be triple-rinsed with a

suitable solvent, and the rinsate collected as chemical waste. The defaced, empty container

can then be disposed of as non-hazardous waste, in accordance with institutional guidelines.

Spill Cleanup Materials: Any materials used to clean up spills of Digalloyl trioleate (e.g.,

absorbent pads, wipes) must be disposed of as chemical waste.

All chemical waste should be handled and disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Emergency Procedures: Preparedness is Key
In the event of an accidental exposure, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists[4][8].

Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention[4][8].

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if respiratory symptoms occur.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention.

It is imperative that all laboratory personnel are familiar with the location and operation of

safety showers, eyewash stations, and first aid kits.
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Conclusion
The safe handling of Digalloyl trioleate, as with any chemical compound in a research and

development environment, is predicated on a foundation of proactive risk assessment and the

diligent use of appropriate personal protective equipment. By adhering to the guidelines

outlined in this document, researchers can significantly mitigate the risks of exposure, ensuring

a safe and productive laboratory environment. This commitment to safety not only protects the

individual but also upholds the integrity of the scientific process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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